Cas no 1212970-86-9 ((3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL)

• Product Name: (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL
• CAS No: 1212970-86-9
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 5595566
• PubChem ID: 55265652
• Update Time: 2025-10-29

(3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-2-fluoro-4-methoxy-, (γR)-
• EN300-1164075
• AKOS006309647
• 1212970-86-9

• Inchi： 1S/C10H14FNO2/c1-14-7-2-3-8(9(11)6-7)10(12)4-5-13/h2-3,6,10,13H,4-5,12H2,1H3/t10-/m1/s1
• InChI Key： XZRQTFLVJODESK-SNVBAGLBSA-N
• SMILES： C(O)C[C@@H](N)C1=CC=C(OC)C=C1F

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 334.7±42.0 °C(Predicted)
• pka: 14.85±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL

Comprehensive Overview of (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL (CAS No. 1212970-86-9)

(3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL (CAS No. 1212970-86-9) is a chiral amino alcohol derivative with significant potential in pharmaceutical and biochemical research. This compound features a fluorine-substituted aromatic ring and a methoxy group, which contribute to its unique physicochemical properties. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The structural uniqueness of (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL lies in its stereochemistry and functional groups. The (3R) configuration ensures chiral specificity, making it valuable for asymmetric synthesis and targeted drug design. Recent studies highlight its role in modulating neurotransmitter receptors, aligning with the growing demand for precision medicine and personalized therapeutics. This compound is also being explored for its potential in catalysis and material science, reflecting broader trends in interdisciplinary research.

From a synthetic perspective, CAS No. 1212970-86-9 is often synthesized via asymmetric hydrogenation or enzymatic resolution, methods that align with the pharmaceutical industry's push toward green chemistry and sustainable manufacturing. Its high purity and stability make it suitable for high-throughput screening (HTS) and structure-activity relationship (SAR) studies. These attributes are critical for researchers investigating GPCR targets and kinase signaling pathways, which remain hot topics in oncology and neurodegenerative disease research.

The demand for (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL has surged due to its relevance in fragment-based drug discovery (FBDD) and bioconjugation. Its fluorine atom enhances bioavailability and metabolic stability, addressing key challenges in oral drug development. Additionally, its methoxy group offers opportunities for further derivatization, a feature leveraged in combinatorial chemistry. These properties resonate with current industry priorities, such as AI-driven drug design and computational modeling, where precise molecular control is paramount.

In analytical applications, CAS No. 1212970-86-9 is characterized using advanced techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with Good Manufacturing Practice (GMP) standards. Its low toxicity profile and compatibility with biological systems further expand its utility in in vitro and in vivo studies. As the scientific community focuses on translational research, this compound is poised to play a pivotal role in bridging bench-to-bedside innovations.

Looking ahead, (3R)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL is expected to gain traction in peptide mimetics and small-molecule probes, areas fueled by advancements in cryo-EM and protein engineering. Its versatility also makes it a candidate for diagnostic imaging and theranostics, addressing unmet needs in precision oncology. With the rise of open-source drug discovery initiatives, this compound's data-rich profile supports collaborative efforts to accelerate drug repurposing and de novo design.